Cas no 852627-78-2 (4-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}piperidine)
4-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}piperidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Piperidin-4-yl)-[1,2,4]triazolo[4,3-a]pyridine
- 1,2,4-Triazolo[4,3-a]pyridine, 3-(4-piperidinyl)-
- 3-(4-piperidinyl)[1,2,4]triazolo[4,3-a]pyridine(SALTDATA: FREE)
- 3-piperidin-4-yl-[1,2,4]triazolo[4,3-a]pyridine
- 4-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}piperidine
- BS-14022
- 852627-78-2
- SCHEMBL12185196
- AKOS000117798
- MFCD07364378
- AT12516
- CJB62778
- Z335451498
- 3-(4-piperidinyl)[1,2,4]triazolo[4,3-a]pyridine
- EN300-31963
- DTXSID80407159
- CS-0246216
- 3-(4-PIPERIDYL)[1,2,4]TRIAZOLO[4,3-A]PYRIDINE
- STK656502
- 3-(piperidin-4-yl)[1,2,4]triazolo[4,3-a]pyridine
- ALBB-031469
- DB-098928
-
- MDL: MFCD07364378
- Inchi: 1S/C11H14N4/c1-2-8-15-10(3-1)13-14-11(15)9-4-6-12-7-5-9/h1-3,8-9,12H,4-7H2
- InChI Key: AQOMRKUKXBCFMY-UHFFFAOYSA-N
- SMILES: N1CCC(C2=NN=C3C=CC=CN23)CC1
Computed Properties
- Exact Mass: 202.121846464g/mol
- Monoisotopic Mass: 202.121846464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 42.2Ų
4-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 182727-0.500g |
3-Piperidin-4-yl[1,2,4]triazolo[4,3-a]pyridine hydrochloride |
852627-78-2 | 0.500g |
$240.00 | 2023-09-07 | ||
| Matrix Scientific | 182727-1g |
3-Piperidin-4-yl[1,2,4]triazolo[4,3-a]pyridine hydrochloride |
852627-78-2 | 1g |
$300.00 | 2023-09-07 | ||
| Chemenu | CM174464-1g |
3-(piperidin-4-yl)-[1,2,4]triazolo[4,3-a]pyridine |
852627-78-2 | 95% | 1g |
$*** | 2023-05-29 | |
| abcr | AB265330-250 mg |
3-(4-Piperidinyl)[1,2,4]triazolo[4,3-a]pyridine |
852627-78-2 | 250mg |
€159.10 | 2023-04-26 | ||
| abcr | AB265330-1 g |
3-(4-Piperidinyl)[1,2,4]triazolo[4,3-a]pyridine |
852627-78-2 | 1g |
€217.60 | 2023-04-26 | ||
| abcr | AB265330-5 g |
3-(4-Piperidinyl)[1,2,4]triazolo[4,3-a]pyridine |
852627-78-2 | 5g |
€723.20 | 2023-04-26 | ||
| TRC | T796803-50mg |
4-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}piperidine |
852627-78-2 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T796803-100mg |
4-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}piperidine |
852627-78-2 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T796803-500mg |
4-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}piperidine |
852627-78-2 | 500mg |
$ 135.00 | 2022-06-02 | ||
| Alichem | A029194108-1g |
3-(Piperidin-4-yl)-[1,2,4]triazolo[4,3-a]pyridine |
852627-78-2 | 95% | 1g |
$449.08 | 2023-08-31 |
4-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}piperidine Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 4-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}piperidine
Comprehensive Overview of 4-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}piperidine (CAS No. 852627-78-2): Properties, Applications, and Research Insights
4-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}piperidine (CAS No. 852627-78-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential bioactivity. This compound belongs to the [1,2,4]triazolo[4,3-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse pharmacological properties. The presence of both piperidine and triazolopyridine moieties in its structure makes it a promising scaffold for drug discovery and material science applications.
In recent years, researchers have explored the synthetic pathways and structure-activity relationships (SAR) of 4-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}piperidine to optimize its efficacy in targeting specific biological pathways. Its molecular weight and logP value suggest favorable pharmacokinetic properties, making it a candidate for central nervous system (CNS) drug development. Notably, the compound's hydrogen bond acceptors and donors contribute to its interaction with enzymes and receptors, a topic frequently searched by medicinal chemists on platforms like PubMed and SciFinder.
The CAS No. 852627-78-2 has also been investigated for its potential role in catalysis and material science. Its rigid bicyclic structure and electron-rich nitrogen atoms enable it to act as a ligand in transition metal complexes, a feature highlighted in recent ACS publications. This versatility aligns with the growing demand for sustainable chemistry solutions, a trending topic in Google Scholar queries.
From a commercial perspective, suppliers often list 4-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}piperidine under alternative names such as 4-(triazolopyridin-3-yl)piperidine or triazolopyridine-piperidine hybrid, which are common long-tail keywords in chemical databases. Analytical data, including HPLC purity and NMR spectra, are critical for quality control, as emphasized in recent ISO-certified laboratory protocols.
Ongoing studies focus on the compound's toxicity profile and environmental impact, addressing concerns raised in REACH compliance discussions. Computational modeling, such as molecular docking simulations, has further elucidated its binding modes with biological targets, a subject frequently explored in AI-driven drug discovery forums. These interdisciplinary approaches underscore the compound's relevance in modern precision medicine initiatives.
In summary, 4-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}piperidine (CAS No. 852627-78-2) represents a multifaceted chemical entity with applications spanning pharmacology, catalysis, and materials engineering. Its continued study promises to unlock novel therapeutic and industrial solutions, resonating with global searches for innovative heterocycles and green chemistry advancements.
852627-78-2 (4-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}piperidine) Related Products
- 1216298-74-6(4-{7-methyl-1,2,4triazolo4,3-apyridin-3-yl}piperidine)
- 1949815-72-8((3-[1,2,4]triazolo[4,3-a]pyridin-3-ylpropyl)amine dihydrochloride)
- 1016835-11-2(5-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}pentan-1-amine)
- 2093718-99-9(3-({1,2,4triazolo4,3-apyridin-3-yl}methyl)piperidine dihydrochloride)
- 1224170-44-8(3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)propan-1-amine;hydrochloride)
- 1052541-62-4(3-(3-piperidyl)-[1,2,4]triazolo[4,3-a]pyridine;dihydrochloride)
- 610276-38-5(3-([1,2,4]Triazolo[4,3-a]pyridin-3-yl)propan-1-amine)
- 889943-47-9(3-(3-piperidyl)-[1,2,4]triazolo[4,3-a]pyridine)
- 483281-72-7([1,2,4]TRIAZOLO[1,5-A]PYRIDINE, 2-(2-PIPERIDINYLMETHYL)-)
- 881184-75-4(1,2,4-TRIAZOLO[4,3-A]PYRIDINE, 6-BROMO-3-(4-PIPERIDINYL)-)